N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C22H23N3O2/c1-14-8-10-18(11-9-14)22-23-17(4)12-20(25-22)27-13-19(26)24-21-15(2)6-5-7-16(21)3/h5-12H,13H2,1-4H3,(H,24,26)
• InChI Key: AOZCSOHIQMWGBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CC(=N2)OCC(=O)NC3=C(C=CC=C3C)C)C
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C22H23N3O2 and its molecular weight is 361.445. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

• Heterocyclic Derivatives Formation : The formation and structure determination of heterocyclic derivatives, like 2-dimethylamino-7,8-diphenyl-4,6-dihydropyrrolo[1,2-a]pyrimidine-4,6-dione, derived from similar compounds have been studied. These investigations are crucial for understanding the chemical behavior and potential applications of these compounds in various fields, including medicinal chemistry (Banfield, Fallon, & Gatehouse, 1987).

Radioligands for Imaging

• Selective Radioligands : Research into 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has identified selective ligands for imaging applications, such as the translocator protein (18 kDa) with positron emission tomography (PET), demonstrating the compound's potential in diagnostic and therapeutic areas (Dollé et al., 2008).

Antimicrobial and Anticonvulsant Agents

• Antimicrobial Activity : Synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings using similar compounds has shown significant antimicrobial activities, highlighting potential applications in combating microbial infections (Hossan et al., 2012).

• Anticonvulsant Agents : The development of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents illustrates the compound's relevance in creating new treatments for epilepsy and related disorders (Severina et al., 2020).

Cognitive Function Enhancement

• Cognition-Enhancing Effects : Investigations into compounds like DM-9384 have demonstrated their ability to enhance cognitive functions, offering insights into potential treatments for cognitive impairments (Sakurai et al., 1989).

Chemical Synthesis and Characterization

• Chemical Synthesis : Studies on the synthesis, characterization, and evaluation of new compounds, including pyrazole derivatives and antimicrobial activities, contribute to the expanding knowledge of chemical synthesis and potential pharmaceutical applications (Aggarwal et al., 2014).